Cas no 5655-69-6 (2-[(3-benzyl-4-oxo-4,6-dihydro-3H-spiro[benzo[h]quinazoline-5,1'-cyclohexan]-2-yl)sulfanyl]-N-(naphthalen-1-yl)acetamide)

• Product name: 2-[(3-benzyl-4-oxo-4,6-dihydro-3H-spiro[benzo[h]quinazoline-5,1'-cyclohexan]-2-yl)sulfanyl]-N-(naphthalen-1-yl)acetamide
• CAS No: 5655-69-6
• MF: C₃₆H₃₃N₃O₂S
• MW: 571.73112
• CID: 1599233
• PubChem ID: 1602924

2-[(3-benzyl-4-oxo-4,6-dihydro-3H-spiro[benzo[h]quinazoline-5,1'-cyclohexan]-2-yl)sulfanyl]-N-(naphthalen-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[(3-benzyl-4-oxo-4,6-dihydro-3H-spiro[benzo[h]quinazoline-5,1'-cyclohexan]-2-yl)sulfanyl]-N-(naphthalen-1-yl)acetamide
• 2-(3-benzyl-4-oxospiro[6H-benzo[h]quinazoline-5,1'-cyclohexane]-2-yl)sulfanyl-N-naphthalen-1-ylacetamide
• STK542820
• DTXSID60364574
• 2-((3-benzyl-4-oxo-4,6-dihydro-3H-spiro[benzo[h]quinazoline-5,1'-cyclohexan]-2-yl)thio)-N-(naphthalen-1-yl)acetamide
• 5655-69-6
• AKOS005472155

• Inchi： InChI=1S/C36H33N3O2S/c40-31(37-30-19-11-16-26-14-5-7-17-28(26)30)24-42-35-38-33-29-18-8-6-15-27(29)22-36(20-9-2-10-21-36)32(33)34(41)39(35)23-25-12-3-1-4-13-25/h1,3-8,11-19H,2,9-10,20-24H2,(H,37,40)
• InChI Key： XMJOQDJWTJEYEY-UHFFFAOYSA-N
• SMILES： C1CCC2(CC1)CC3=CC=CC=C3C4=C2C(=O)N(C(=N4)SCC(=O)NC5=CC=CC6=CC=CC=C65)CC7=CC=CC=C7

Computed Properties

• Exact Mass: 571.22959
• Monoisotopic Mass: 571.229
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 42
• Rotatable Bond Count: 6
• Complexity: 1070
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 87.1Ų
• XLogP3: 8.3

Experimental Properties

• Density: 1.28
• Refractive Index: 1.691
• PSA: 61.77